Cas no 1044660-87-8 (Tert-Butyl (2,6-dichloro-4-iodopyridin-3-yl)carbamate)

Tert-Butyl (2,6-dichloro-4-iodopyridin-3-yl)carbamate is a halogenated pyridine derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its key structural features—the 2,6-dichloro and 4-iodo substituents—enhance reactivity for cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the construction of complex heterocyclic frameworks. The tert-butyl carbamate (Boc) group provides stability and selective deprotection under mild acidic conditions, making it suitable for stepwise synthetic strategies. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its versatility in functionalization and compatibility with diverse reaction conditions. High purity and well-defined reactivity ensure consistent performance in demanding applications.
Tert-Butyl (2,6-dichloro-4-iodopyridin-3-yl)carbamate structure
1044660-87-8 structure
Product Name:Tert-Butyl (2,6-dichloro-4-iodopyridin-3-yl)carbamate
CAS No:1044660-87-8
MF:C10H11Cl2IN2O2
MW:389.017012834549
CID:4815777
Update Time:2025-11-02

Tert-Butyl (2,6-dichloro-4-iodopyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (2,6-dichloro-4-iodopyridin-3-yl)carbamate
    • Tert-butyl 2,6-dichloro-4-iodopyridin-3-ylcarbamate
    • tert-butyl N-(2,6-dichloro-4-iodopyridin-3-yl)carbamate
    • Tert-Butyl (2,6-dichloro-4-iodopyridin-3-yl)carbamate
    • Inchi: 1S/C10H11Cl2IN2O2/c1-10(2,3)17-9(16)15-7-5(13)4-6(11)14-8(7)12/h4H,1-3H3,(H,15,16)
    • InChI Key: QOWZDNWGKFJSJC-UHFFFAOYSA-N
    • SMILES: IC1C=C(N=C(C=1NC(=O)OC(C)(C)C)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 286
  • XLogP3: 4
  • Topological Polar Surface Area: 51.2

Tert-Butyl (2,6-dichloro-4-iodopyridin-3-yl)carbamate Pricemore >>

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Additional information on Tert-Butyl (2,6-dichloro-4-iodopyridin-3-yl)carbamate

Comprehensive Guide to Tert-Butyl (2,6-dichloro-4-iodopyridin-3-yl)carbamate (CAS No. 1044660-87-8)

Tert-Butyl (2,6-dichloro-4-iodopyridin-3-yl)carbamate (CAS No. 1044660-87-8) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are pivotal in the development of bioactive molecules. With its unique structural features, including dichloro and iodo substituents, this compound serves as a versatile intermediate in synthetic chemistry.

The molecular formula of Tert-Butyl (2,6-dichloro-4-iodopyridin-3-yl)carbamate is C10H11Cl2INO2, and it has a molecular weight of 374.01 g/mol. The presence of the tert-butyl carbamate group enhances its stability, making it suitable for various cross-coupling reactions, a topic of high interest in modern drug discovery and material science. Researchers often explore its reactivity in Suzuki-Miyaura and Buchwald-Hartwig couplings, which are frequently searched in academic and industrial databases.

One of the most compelling applications of Tert-Butyl (2,6-dichloro-4-iodopyridin-3-yl)carbamate is its role in the synthesis of heterocyclic compounds. Heterocycles are the backbone of many FDA-approved drugs, and this compound’s ability to introduce halogen atoms at specific positions makes it invaluable for structure-activity relationship (SAR) studies. Given the rising demand for targeted therapies, this aspect aligns well with current trends in precision medicine.

From a market perspective, the demand for high-purity intermediates like Tert-Butyl (2,6-dichloro-4-iodopyridin-3-yl)carbamate is growing, driven by advancements in biopharmaceuticals and agrochemicals. Companies specializing in custom synthesis often highlight its availability in their catalogs, catering to researchers looking for reliable building blocks. The compound’s CAS number (1044660-87-8) is frequently queried in procurement databases, underscoring its commercial relevance.

In terms of safety and handling, Tert-Butyl (2,6-dichloro-4-iodopyridin-3-yl)carbamate should be stored in a cool, dry place, away from light and moisture. While it is not classified as a hazardous substance, standard laboratory precautions, such as wearing gloves and goggles, are recommended. This aligns with the increasing focus on laboratory safety protocols, a hot topic in scientific communities.

The analytical characterization of this compound typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the purity and identity of the compound, which is critical for reproducible research. Questions about analytical validation and quality control are common among researchers, making this information highly relevant.

Looking ahead, the potential of Tert-Butyl (2,6-dichloro-4-iodopyridin-3-yl)carbamate in green chemistry applications is an area of exploration. With the push toward sustainable synthesis, researchers are investigating eco-friendly routes to modify such intermediates. This aligns with global initiatives like the UN Sustainable Development Goals, a frequently searched topic in scientific and policy circles.

In summary, Tert-Butyl (2,6-dichloro-4-iodopyridin-3-yl)carbamate (CAS No. 1044660-87-8) is a compound of significant interest in medicinal chemistry and material science. Its unique structural attributes, coupled with its versatility in synthetic applications, make it a valuable tool for researchers. As the demand for specialty chemicals continues to rise, this compound is poised to remain a key player in the field.

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